Cas no 2172087-33-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid
• CAS No: 2172087-33-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6373579
• PubChem ID: 165553436
• Update Time: 2025-11-01

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid
• EN300-1487167
• 2172087-33-9
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-4-13-25(3,23(30)26-14-16(2)22(28)29)27-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： SZUSNMAHRZHCKZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)C)=O)(C)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic Acid (CAS No. 2172087-33-9)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid, identified by its CAS number 2172087-33-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is intricate and sophisticated, featuring a combination of functional groups that contribute to its unique chemical properties. At the core of its structure lies the 9H-fluoren-9-ylmethoxycarbonyl moiety, which is a key feature that imparts specific reactivity and binding capabilities. This moiety is often employed in medicinal chemistry due to its ability to enhance the stability and bioavailability of bioactive molecules.

The presence of the amino and carboxylic acid functional groups further contributes to the compound's versatility. These groups are integral for forming hydrogen bonds and participating in various biochemical interactions, which are crucial for drug-like properties such as solubility, binding affinity, and metabolic stability. The overall architecture of the molecule, with its alternating patterns of hydrophobic and hydrophilic regions, suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The 3-2-(9H-fluoren-9-ylmethoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid has been investigated for its potential role in several therapeutic areas. One of the most notable areas of research involves its application in oncology. Studies have shown that compounds with similar structural features can interact with key signaling pathways involved in cancer cell proliferation and survival.

The methoxycarbonyl group in the molecule is particularly noteworthy, as it can serve as a protecting group for amino acids during peptide synthesis or as an intermediate in the synthesis of more complex molecules. This functionality makes it a valuable building block in the construction of peptidomimetics and other drug candidates. Additionally, the presence of multiple chiral centers in the molecule allows for the synthesis of enantiomerically pure forms, which can be critical for achieving optimal pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. The use of molecular modeling techniques has been instrumental in understanding how the 3-2-(9H-fluoren-9-ylmethoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid interacts with its intended biological targets. These studies have provided valuable insights into the compound's binding mode and have guided the optimization process to enhance its efficacy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS) or transition-metal-catalyzed reactions, has been crucial in achieving the desired product. These techniques not only improve efficiency but also allow for greater control over the stereochemistry of the final product.

In addition to its potential therapeutic applications, this compound has also been explored for its role in material science. The unique combination of functional groups makes it a candidate for developing novel polymers or coatings with enhanced properties such as biodegradability or biocompatibility. Such materials could find applications in medical devices or environmentally friendly products.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive testing to ensure safety and efficacy before they can be approved for clinical use. The development pipeline for drugs like the 3-2-(9H-fluoren-9-ylmethoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid involves rigorous preclinical studies followed by clinical trials to assess their pharmacokinetic and pharmacodynamic profiles. These studies are essential for understanding how the compound behaves within living systems and how it can be safely administered to patients.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications and improving its properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new discoveries and advancements. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.